2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)-

• CAS RN: 13222-45-2
• Molecular Formula: C7F12
• Molecular Weight: 312.06 g/mol
• InChI: InChI=1S/C7F12/c8-4(9,10)2(5(11,12)13)1-3(6(14,15)16)7(17,18)19
• InChI Key: NDOOQHLJBXHLCE-UHFFFAOYSA-N
• SMILES: C(=C(C(F)(F)F)C(F)(F)F)=C(C(F)(F)F)C(F)(F)F
• synonyms: 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)-

Description

2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- is a chemical compound that has been extensively researched for its potential applications in various scientific fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism Of Action

The mechanism of action of 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- is not fully understood. However, it is believed that this compound can act as a strong electrophile, which can undergo various reactions with nucleophiles.

Biochemical And Physiological Effects

The biochemical and physiological effects of 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- have not been extensively studied. However, some studies have suggested that this compound may have potential applications in the field of medicinal chemistry, where it can be used as a starting material for the synthesis of various drugs.

Advantages And Limitations For Lab Experiments

One of the main advantages of 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- is its high reactivity, which makes it an excellent building block for the synthesis of various organic compounds. However, this compound is also highly reactive and unstable, which can make it difficult to handle in lab experiments.

Future Directions

There are several future directions for the research on 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)-. One of the most promising areas of research is in the field of medicinal chemistry, where this compound can be used as a starting material for the synthesis of various drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other scientific fields, such as materials science and catalysis.
Conclusion:
In conclusion, 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential applications of this compound in various scientific fields.

Synthesis Methods

The synthesis of 2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- involves a series of steps that require specific reagents and conditions. One of the most common methods of synthesis involves the reaction of hexafluoroacetone with trifluoromethyl lithium, followed by the addition of 1,3-butadiene. The resulting product is then purified using various techniques, such as distillation and chromatography.

Scientific Research Applications

2,3-Pentadiene, 1,1,1,5,5,5-hexafluoro-2,4-bis(trifluoromethyl)- has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of organic synthesis, where this compound can be used as a building block for the synthesis of various organic compounds.